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Dibromsalan preliminary investigation findings

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dibromsalan

CAS No.: 87-12-7

Cat. No.: S563032

Dibromsalan: Chemical & Physical Profile

The table below summarizes the fundamental chemical and physical characteristics of Dibromsalan from

the search results [1] [2] [3].

Property Value / Description

CAS Number 87-12-7 [1] [2] [3]

IUPAC Name 5-bromo-N-(4-bromophenyl)-2-hydroxybenzamide [1]

Molecular Formula C13HoBr2NOz2 [1] [2] [3]

Molecular Weight 371.02 g/mol [1] [2] [3]

Synonyms 4' 5-Dibromosalicylanilide; Temasept [1] [2]

Melting Point 238 - 245 °C [1]

Estimated Density 1.7990 (rough estimate) [3]

Solubility Poor aqueous solubility; soluble in organic solvents (e.g., ethanol, DMSO)
[1]

Log P (XLogP3) 4.7 (indicates high lipophilicity) [1]
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Property Value / Description
Hydrogen Bond Donors 2 [1]

Hydrogen Bond 2 [1]
Acceptors

Historical Context and Research Notes

Dibromsalan was historically investigated as a potential anti-infective agent during the 1950s and 1960s [1].

Here is a summary of its research status and known activities:

¢ Historical Investigation: Early studies explored its effectiveness against various bacterial and fungal
infections, including tuberculosis, leprosy, and candidiasis. However, it never achieved widespread
clinical use due to mixed results regarding its efficacy and potential side effects [1].
¢ Mechanism of Action: The exact antimicrobial mechanism is not fully understood. It is theorized to
disrupt bacterial cell membranes or interfere with essential microbial enzymes [1]. As a salicylanilide,
its action may be related to mitochondrial uncoupling, a mechanism noted for other drugs in this class
like Niclosamide [4].
e Current Research Interest: While no longer a therapeutic candidate, Dibromsalan remains of
scientific interest for:
o Studying mechanisms of action to inform new drug design [1].
o Preliminary exploration of its activity against emerging multidrug-resistant pathogens [1].
o Chemical and structural characterization to aid synthetic chemistry [1].

Experimental Workflow for Antimicrobial Testing

Although detailed protocols for Dibromsalan were not located, the general workflow for evaluating the
antimicrobial activity of a compound typically involves the steps below. This is a synthesized representation

based on standard microbiological methods.
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General workflow for evaluating compound antimicrobial activity.

Chemical Relationships and Structural Analogues

Dibromsalan belongs to the salicylanilide drug class. The diagram below illustrates its structural

relationship to other significant compounds in this family [1] [4].
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Structural relationships of Dibromsalan within the salicylanilide drug class.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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